Cas no 69825-49-6 (Ethyl N-(2-methylphenyl)glycinate)

Ethyl N-(2-methylphenyl)glycinate is a specialized ester derivative of glycine, featuring an ortho-methylphenyl substitution. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure offers versatility in nucleophilic and electrophilic reactions, making it valuable for constructing complex molecular frameworks. The ethyl ester group enhances solubility in organic solvents, facilitating handling in synthetic workflows. The ortho-methyl substitution can influence steric and electronic properties, enabling selective reactivity in targeted transformations. This compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in research and industrial applications.

Ethyl N-(2-methylphenyl)glycinate structure

69825-49-6 structure

Product Name:Ethyl N-(2-methylphenyl)glycinate

CAS No:69825-49-6

MF:C₁₁H₁₅NO₂

MW:193.242303133011

MDL:MFCD00461411

CID:1072273

PubChem ID:13435883

Update Time:2025-06-07

Ethyl N-(2-methylphenyl)glycinate Chemical and Physical Properties

Names and Identifiers

- Ethyl N-(2-methylphenyl)glycinate
- glycine, N-(2-methylphenyl)-, ethyl ester
- LogP
- ethyl 2-(o-tolylamino)acetate
- AKOS000258866
- EN300-94751
- ALBB-014343
- LS-04521
- ethyl 2-(2-methylanilino)acetate
- ethyl 2-[(2-methylphenyl)amino]acetate
- ethyl2-(o-tolylamino)acetate
- G23085
- 69825-49-6
- ethyl [(2-methylphenyl)amino]acetate
- SCHEMBL5786263
- Ethyl N-(2-methylphenyl)glycinate (Ph(2-Me)-Gly-OEt)
- N-(2-methyl-phenyl)-amino-acetic acid ethyl ester
- MFCD00461411
- MDL： MFCD00461411
- Inchi： 1S/C11H15NO2/c1-3-14-11(13)8-12-10-7-5-4-6-9(10)2/h4-7,12H,3,8H2,1-2H3
- InChI Key： CSKLSQYYZZRVJF-UHFFFAOYSA-N
- SMILES： O(CC)C(CNC1C=CC=CC=1C)=O

Computed Properties

Exact Mass: 193.11035
Monoisotopic Mass: 193.110278721g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Ethyl N-(2-methylphenyl)glycinate Security Information

HazardClass：IRRITANT

Ethyl N-(2-methylphenyl)glycinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E903018-25mg	ethyl N-(2-methylphenyl)glycinate	69825-49-6		25mg	$ 50.00	2022-06-05
TRC	E903018-50mg	ethyl N-(2-methylphenyl)glycinate	69825-49-6		50mg	$ 70.00	2022-06-05
TRC	E903018-250mg	ethyl N-(2-methylphenyl)glycinate	69825-49-6		250mg	$ 230.00	2022-06-05
abcr	AB408792-500 mg	Ethyl N-(2-methylphenyl)glycinate (Ph(2-Me)-Gly-OEt); .	69825-49-6		500MG	€165.80	2023-01-22
abcr	AB408792-1 g	Ethyl N-(2-methylphenyl)glycinate (Ph(2-Me)-Gly-OEt); .	69825-49-6		1g	€197.30	2023-04-25
abcr	AB408792-5 g	Ethyl N-(2-methylphenyl)glycinate (Ph(2-Me)-Gly-OEt); .	69825-49-6		5g	€456.10	2023-04-25
abcr	AB408792-10 g	Ethyl N-(2-methylphenyl)glycinate (Ph(2-Me)-Gly-OEt); .	69825-49-6		10g	€773.40	2023-04-25
Enamine	EN300-94751-0.05g	ethyl 2-[(2-methylphenyl)amino]acetate	69825-49-6	90%	0.05g	$61.0	2023-09-01
Enamine	EN300-94751-0.1g	ethyl 2-[(2-methylphenyl)amino]acetate	69825-49-6	90%	0.1g	$91.0	2023-09-01
Enamine	EN300-94751-0.25g	ethyl 2-[(2-methylphenyl)amino]acetate	69825-49-6	90%	0.25g	$130.0	2023-09-01